Cas no 1806513-91-6 (1-(5-Bromo-2-(trifluoromethoxy)phenyl)hydrazine)

• Product Name: 1-(5-Bromo-2-(trifluoromethoxy)phenyl)hydrazine
• CAS No: 1806513-91-6
• MF: C₇H₆BrF₃N₂O
• MW: 271.034551143646
• CID: 4978927
• Update Time: 2025-05-20

1-(5-Bromo-2-(trifluoromethoxy)phenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-(trifluoromethoxy)phenyl)hydrazine

• Inchi： 1S/C7H6BrF3N2O/c8-4-1-2-6(5(3-4)13-12)14-7(9,10)11/h1-3,13H,12H2
• InChI Key： AUOPSTAPJISZMJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 3
• Topological Polar Surface Area: 47.3

Additional information on 1-(5-Bromo-2-(trifluoromethoxy)phenyl)hydrazine

1-(5-Bromo-2-(trifluoromethoxy)phenyl)hydrazine: A Comprehensive Overview

1-(5-Bromo-2-(trifluoromethoxy)phenyl)hydrazine, with the CAS number 1806513-91-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a hydrazine group attached to a substituted phenyl ring. The phenyl ring is further substituted with a bromine atom at the 5-position and a trifluoromethoxy group at the 2-position, making it a highly functionalized molecule with potential applications in drug design and materials science.

The synthesis of 1-(5-Bromo-2-(trifluoromethoxy)phenyl)hydrazine involves a series of carefully controlled reactions. The starting material is typically a brominated aromatic compound, which undergoes substitution or coupling reactions to introduce the trifluoromethoxy group. The hydrazine group is then introduced through nucleophilic aromatic substitution or other suitable methods. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds, reducing the overall cost and improving yield.

The chemical properties of 1-(5-Bromo-2-(trifluoromethoxy)phenyl)hydrazine are heavily influenced by its substituents. The bromine atom at the 5-position contributes to the molecule's electronic properties, while the trifluoromethoxy group at the 2-position introduces steric hindrance and enhances lipophilicity. These characteristics make the compound a promising candidate for various applications, including as an intermediate in pharmaceutical synthesis and as a building block for advanced materials.

Recent studies have explored the biological activity of 1-(5-Bromo-2-(trifluoromethoxy)phenyl)hydrazine. Researchers have found that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential lead compound for developing new drugs targeting chronic inflammatory diseases. Additionally, its ability to act as a ligand in metalloenzyme inhibition has been investigated, suggesting its role in enzyme modulation and drug delivery systems.

In terms of industrial applications, 1-(5-Bromo-2-(trifluoromethoxy)phenyl)hydrazine has shown promise in the development of advanced materials such as organic semiconductors and optoelectronic devices. Its unique electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent breakthroughs in nanotechnology have further expanded its potential in creating high-performance materials with tailored properties.

The environmental impact of synthesizing and using 1-(5-Bromo-2-(trifluoromethoxy)phenyl)hydrazine has also been a topic of interest. Studies have shown that while the compound itself is not inherently hazardous, its production processes can generate byproducts that require careful management to minimize environmental harm. Advances in catalytic recycling and waste management are being explored to address these concerns.

In conclusion, 1-(5-Bromo-2-(trifluoromethoxy)phenyl)hydrazine, with CAS number 1806513-91-6, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic research and industrial innovation.